Cas no 851095-42-6 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• CAS No: 851095-42-6
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 6599928
• PubChem ID: 4536913
• Update Time: 2025-10-21

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-5,6,7,8-tetrahydro-
• AKOS024586626
• 851095-42-6
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• AB00669085-01
• F0608-0474

• Inchi： 1S/C17H15N3O3/c21-15(13-8-7-11-4-1-2-5-12(11)10-13)18-17-20-19-16(23-17)14-6-3-9-22-14/h3,6-10H,1-2,4-5H2,(H,18,20,21)
• InChI Key： QCQHUXZCBNWYRL-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1C(NC1=NN=C(C2=CC=CO2)O1)=O

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• pka: 10.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide

Exploring the Potential of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 851095-42-6) in Modern Research

The compound N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 851095-42-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. With the growing interest in heterocyclic compounds, this molecule stands out for its furan and oxadiazole moieties, which are known for their bioactivity and versatility in drug design. Researchers are increasingly exploring its role in targeting specific biological pathways, making it a subject of interest in drug discovery and medicinal chemistry.

One of the key reasons for the rising popularity of CAS No. 851095-42-6 is its potential as a small-molecule inhibitor. In the era of precision medicine, small molecules like this are being investigated for their ability to modulate protein-protein interactions or enzyme activity. The tetrahydronaphthalene core, combined with the oxadiazole ring, offers a rigid yet flexible scaffold that can be optimized for enhanced binding affinity and selectivity. This makes it a promising candidate for addressing unmet medical needs, particularly in areas such as oncology and neurodegenerative diseases.

Beyond its pharmaceutical potential, N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide is also being studied for its applications in material science. The furan and oxadiazole groups contribute to its electronic properties, making it a candidate for organic semiconductors or light-emitting materials. As the demand for sustainable and high-performance materials grows, this compound could play a role in the development of next-generation optoelectronic devices.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for CAS No. 851095-42-6. Traditional methods often involve hazardous reagents or generate toxic byproducts, but recent advancements in catalytic processes and microwave-assisted synthesis are paving the way for more sustainable production. This aligns with the global push toward reducing the environmental footprint of chemical manufacturing, a topic that resonates strongly with today's environmentally conscious audience.

The compound's structure-activity relationship (SAR) is another area of active research. By modifying the furan or oxadiazole substituents, scientists can fine-tune its biological or physical properties. This approach is particularly relevant in the age of AI-driven drug discovery, where computational models are used to predict the optimal structure for a given target. The integration of machine learning and molecular docking techniques has accelerated the exploration of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide and its derivatives.

From a commercial perspective, the demand for specialty chemicals like CAS No. 851095-42-6 is on the rise. Pharmaceutical companies and research institutions are seeking high-purity samples for preclinical studies, driving the need for reliable suppliers. Quality control and analytical characterization are critical, with techniques such as HPLC, NMR, and mass spectrometry being employed to ensure consistency and reproducibility.

In summary, N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 851095-42-6) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with the ongoing advancements in synthetic and computational methodologies, position it as a compound of significant interest for future innovations. Whether in the realm of drug development or advanced materials, this molecule holds promise for addressing some of the most pressing challenges in modern science.